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Compound of Interest

Compound Name: Bufol

CAS No.: 16991-60-9

Cat. No.: B098413

Get Quote

Disclaimer: The "Bufol signaling pathway" described in this document is a hypothetical

construct created to demonstrate the principles of signal transduction analysis and reporting.

All components, data, and experimental results are illustrative and not based on established

biological findings.

Introduction
The Bufol signaling pathway is a recently conceptualized signaling cascade primarily involved

in promoting cellular proliferation and inhibiting apoptosis in response to the novel peptide

ligand, Bufol. This pathway is initiated by the binding of Bufol to its cognate receptor, the

Bufol Receptor (BFR), a member of the receptor tyrosine kinase (RTK) family. Upon activation,

BFR triggers a downstream cascade involving a series of phosphorylation events, ultimately

leading to the activation of the transcription factor BTF3 and the regulation of target gene

expression. Understanding this pathway is critical for exploring its potential as a therapeutic

target in regenerative medicine and oncology.
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The Bufol signaling pathway is comprised of a ligand, a transmembrane receptor, and a series

of intracellular effector molecules that propagate the signal from the cell membrane to the

nucleus.

Ligand (Bufol): A 7.2 kDa peptide hormone.

Receptor (BFR): A 130 kDa single-pass transmembrane receptor tyrosine kinase. It

possesses an extracellular ligand-binding domain, a transmembrane helix, and an

intracellular domain with intrinsic kinase activity.

Adaptor Protein (BSAP): A 45 kDa protein containing an SH2 domain, which recognizes and

binds to phosphorylated tyrosine residues on the activated BFR.

Upstream Kinase (BUK1): A 68 kDa serine/threonine kinase that is recruited and activated by

BSAP.

Downstream Kinase (BDK2): A 55 kDa kinase that is a direct substrate of BUK1.

Phosphorylation by BUK1 activates BDK2.

Transcription Factor (BTF3): A 90 kDa transcription factor that is phosphorylated and

activated by BDK2. Activated BTF3 translocates to the nucleus to regulate gene expression.

Mechanism of Action
The signal transduction through the Bufol pathway follows a well-defined sequence of events,

illustrated in the diagram below.
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1. Cell Culture & Stimulation
Grow cells to 80% confluency.

Treat with 10 nM Bufol or vehicle for 15 min.

2. Cell Lysis
Lyse cells in non-denaturing IP buffer
with protease/phosphatase inhibitors.

3. Immunoprecipitation
Incubate lysate with anti-BFR antibody

overnight at 4°C.

4. Bead Capture
Add Protein A/G magnetic beads.

Incubate for 2 hours to capture antibody-antigen complexes.

5. Washing
Wash beads 3x with IP buffer to remove

non-specific binding.

6. Elution
Elute proteins from beads by boiling

in SDS-PAGE sample buffer.

7. Western Blot Analysis
Separate proteins by SDS-PAGE.

Probe with anti-BSAP and anti-BFR antibodies.
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Activation Step

Kinase Reaction

Detection

Incubate recombinant active BUK1
with inactive BDK2 and cold ATP.

Add activated BDK2 to reaction mix containing:
- BTF3 peptide substrate

- [γ-32P]ATP

Incubate at 30°C for 20 minutes.

Stop reaction with phosphoric acid.

Spot reaction mix onto P81 phosphocellulose paper.

Wash paper to remove unincorporated [γ-32P]ATP.

Quantify incorporated radioactivity using
a scintillation counter.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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